Cas no 916263-17-7 (1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-)
916263-17-7 structure
Product Name:1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-
CAS No:916263-17-7
MF:C12H19NO2
MW:209.2847635746
CID:797083
PubChem ID:21964030
Update Time:2025-04-19
1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)-
- tert-butyl 2-prop-2-ynylpyrrolidine-1-carboxylate
- AB65607
- tert-Butyl-2-prop-2-yn-1-ylpyrrolidine-1-carboxylate
- FT-0712749
- A844005
- TERT-BUTYL 2-(PROP-2-YNYL)PYRROLIDINE-1-CARBOXYLATE
- 916263-17-7
- tert-butyl 2-prop-2-yn-1-ylpyrrolidine-1-carboxylate
- JGDWMYNRMVUNMO-UHFFFAOYSA-N
- 1194059-30-7
- SCHEMBL140556
- tert-Butyl 2-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate
- DTXSID20620885
- EN300-1881396
- 1-Pyrrolidinecarboxylic acid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
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- Inchi: 1S/C12H19NO2/c1-5-7-10-8-6-9-13(10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3
- InChI Key: JGDWMYNRMVUNMO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC1CC#C)=O
Computed Properties
- Exact Mass: 209.142
- Monoisotopic Mass: 209.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.2
1-Pyrrolidinecarboxylicacid, 2-(2-propyn-1-yl)-, 1,1-dimethylethyl ester, (2R)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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